2,7-Dibromo-9,9-difluoro-9H-fluorene
Overview
Description
2,7-Dibromo-9,9-difluoro-9H-fluorene is a compound that finds its application as an intermediate for polymeric light-emitting diodes and as an OLED material because of their pure blue emission and efficient electroluminescence coupled with a high charge-carrier mobility and good process ability . It is a halogenated polycyclic aromatic compound .
Molecular Structure Analysis
The molecular structure of this compound is planar . The InChI code for this compound is1S/C13H6Br2F2/c14-7-1-3-9-10-4-2-8 (15)6-12 (10)13 (16,17)11 (9)5-7/h1-6H
. Physical And Chemical Properties Analysis
The molecular weight of this compound is 359.99 g/mol . It has a XLogP3-AA value of 5.1, indicating its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . It is slightly soluble in water .Scientific Research Applications
Synthesis and Material Development
2,7-Dibromo-9,9-difluoro-9H-fluorene is a key compound in the synthesis of various polymers and materials. One application involves its use in synthesizing 9,9-dialkyl-2,7-dibromofluorene derivatives, important for developing new materials with specific physical properties like high yield and structural stability (Guo Li-bing, 2010). Additionally, it serves as a precursor for creating poly(9,9-dihexylfluorene) layers on surfaces, useful in various technological applications like coatings and electronics (S. B. Jhaveri, Joseph J. Peterson, K. Carter, 2009).
Photoluminescence and Electronic Properties
This chemical is instrumental in developing polyfluorene derivatives exhibiting blue emission with high quantum yields. These properties are highly beneficial for the fabrication of efficient blue-light-emitting devices, contributing significantly to advancements in display technology and electronic devices (M. Ranger, D. Rondeau, M. Leclerc, 1997). Moreover, the synthesis of conjugated 2,7-bis(trimethylsilylethynyl)-(phenylethynyl)nfluoren-9-one and its derivatives highlights its role in producing materials with significant optical properties, particularly in fluorescence and light-emitting applications (J. Rodríguez, J. Tejedor, T. Parra, Cristina Díaz, 2006).
Advanced Polymeric Materials
This compound is used in the synthesis of novel poly(arylene ether)s, demonstrating high thermal stability and solubility in a range of organic solvents. These properties make these polymers suitable for high-performance applications in fields like aerospace and electronics (A. Salunke, Anindita Ghosh, Susanta Banerjee, 2007). Furthermore, its use in creating amorphous poly-2,7-fluorene networks opens avenues for developing materials with high glass transition temperatures and suitable for use in multilayer light-emitting diodes (D. Marsitzky, Jaqueline Murray, J. C. Scott, K. Carter, 2001).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,7-Dibromo-9,9-difluoro-9H-fluorene It’s known that this compound is used as a precursor for a variety of organic semiconducting polymers . These polymers are used in Organic Photovoltaics (OPV) and Organic Light Emitting Diodes (OLED) devices .
Mode of Action
The exact mode of action of This compound It’s known that this compound is used in the synthesis of conjugated polymers, which show potential as hole-transporting materials for oleds . This suggests that the compound might interact with its targets by facilitating electron transfer.
Biochemical Pathways
The specific biochemical pathways affected by This compound Given its use in the synthesis of conjugated polymers for oleds, it can be inferred that this compound plays a role in the electron transport pathway, which is crucial for the functioning of these devices .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound Given its use in the synthesis of conjugated polymers for oleds, it can be inferred that this compound has properties that allow it to be effectively incorporated into these polymers .
Result of Action
The molecular and cellular effects of This compound It’s known that this compound is used in the synthesis of conjugated polymers for oleds . These polymers exhibit pure blue emission and efficient electroluminescence, coupled with high charge-carrier mobility and good processability . This suggests that the compound contributes to these properties.
properties
IUPAC Name |
2,7-dibromo-9,9-difluorofluorene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6Br2F2/c14-7-1-3-9-10-4-2-8(15)6-12(10)13(16,17)11(9)5-7/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITRVPZLDBPKHTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(C3=C2C=CC(=C3)Br)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6Br2F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1229603-71-7 | |
Record name | 2,7-Dibromo-9,9-difluorofluorene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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